Cas no 61704-70-9 (3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-)

• Product Name: 3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-
• CAS No: 61704-70-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 469320
• Update Time: 2024-01-30

3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-

• Inchi： 1S/C13H19NO/c1-2-3-8-12-11-7-5-4-6-10(11)9-13(15)14-12/h9H,2-8H2,1H3,(H,14,15)
• InChI Key： DMFPHLOOXBMYII-UHFFFAOYSA-N
• SMILES： C1(CCCC)=C2C(CCCC2)=CC(=O)N1

Computed Properties

• Exact Mass: 205.14677

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Melting Point: 192-193 °C(Solv: ethyl acetate (141-78-6); ethanol (64-17-5))
• Boiling Point: 423.7±18.0 °C(Predicted)
• PSA: 29.1
• pka: 12.58±0.40(Predicted)